![molecular formula C6H8N2O3 B2534926 Methyl 4-amino-3-methylisoxazole-5-carboxylate CAS No. 83988-30-1](/img/structure/B2534926.png)
Methyl 4-amino-3-methylisoxazole-5-carboxylate
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Overview
Description
Methyl 4-amino-3-methylisoxazole-5-carboxylate is a derivative of isoxazole . It has the empirical formula C6H8N2O3, a CAS Number of 83988-30-1, and a molecular weight of 156.14 . The molecule is almost planar, with a root mean square (RMS) deviation for the non-hydrogen atoms of 0.029 Å . This conformation is supported by an intramolecular N—H…O hydrogen bond .
Molecular Structure Analysis
The crystal structure of the molecule shows it to be almost planar . This conformation is supported by an intramolecular N—H…O hydrogen bond . In the extended structure, the molecules are linked by N—H…O hydrogen bonds into chains propagating along [010] .Physical And Chemical Properties Analysis
Methyl 4-amino-3-methylisoxazole-5-carboxylate is a solid . Its SMILES string is CC1=NOC(C(OC)=O)=C1N . The InChI key is CSXOORNBNVEFNG-UHFFFAOYSA-N .Scientific Research Applications
Peptide Synthesis
“Methyl 4-amino-3-methylisoxazole-5-carboxylate” is used in the solid phase synthesis of α/β-Mixed Peptides . This new unnatural β-amino acid presents various biological activities and was successfully coupled to a resin-bound peptide using different reaction conditions .
Development of Therapeutic Agents
Isoxazoles, which include “Methyl 4-amino-3-methylisoxazole-5-carboxylate”, are used in the development of new therapeutic agents with increased potency and lower toxicity . They have been tested for their anticancer, anti-inflammatory, and antibacterial activities .
Synthesis of Bioactive Peptides
“Methyl 4-amino-3-methylisoxazole-5-carboxylate” can be used in the synthesis of a new class of bioactive peptides . These peptides show great promise as peptidomimetics that can be used as therapeutic agents .
Metal-free Synthetic Routes
“Methyl 4-amino-3-methylisoxazole-5-carboxylate” can be synthesized through metal-free routes . These routes are eco-friendly and avoid the disadvantages associated with metal-catalyzed reactions .
Biodegradation of Sulfamethoxazole
“Methyl 4-amino-3-methylisoxazole-5-carboxylate” is the major intermediate formed during sulfamethoxazole biodegradation by Pseudomonas psychrophila strain HA-4 .
Photocatalytic Degradation of Sulfamethoxazole
“Methyl 4-amino-3-methylisoxazole-5-carboxylate” is also the intermediate formed during the photocatalytic degradation of sulfamethoxazole (SMX) .
Future Directions
Methyl 4-amino-3-methylisoxazole-5-carboxylate has been successfully coupled to a resin-bound peptide using different reaction conditions, including classical and ultrasonic agitated solid-phase synthesis . This new unnatural β-amino acid, presenting various biological activities, could potentially be used in the synthesis of a new class of bioactive peptides .
properties
IUPAC Name |
methyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3/c1-3-4(7)5(11-8-3)6(9)10-2/h7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSXOORNBNVEFNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1N)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-amino-3-methylisoxazole-5-carboxylate | |
CAS RN |
83988-30-1 |
Source
|
Record name | methyl 4-amino-3-methyl-1,2-oxazole-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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